4-benzyl-N-cyclopentyl-1-piperazinecarbothioamide

• IUPAC Name: 4-benzyl-N-cyclopentylpiperazine-1-carbothioamide
• InChI: InChI=1S/C17H25N3S/c21-17(18-16-8-4-5-9-16)20-12-10-19(11-13-20)14-15-6-2-1-3-7-15/h1-3,6-7,16H,4-5,8-14H2,(H,18,21)
• InChI Key: BMHUQLJUHMHPNI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=S)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C17H25N3S
• Molecular Weight: 303.5 g/mol

Description

4-benzyl-N-cyclopentyl-1-piperazinecarbothioamide, also known as BTCP, is a chemical compound that belongs to the class of piperazine derivatives. BTCP has been studied for its potential use in various scientific research applications due to its unique chemical properties.

Mechanism of Action

The exact mechanism of action of 4-benzyl-N-cyclopentyl-1-piperazinecarbothioamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of dopamine receptors. It has been shown to increase dopamine release and inhibit dopamine reuptake, leading to increased dopamine levels in the brain. This may contribute to its antinociceptive and anticonvulsant effects.
Biochemical and physiological effects:
4-benzyl-N-cyclopentyl-1-piperazinecarbothioamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters, including dopamine, serotonin, and norepinephrine, in the brain. Additionally, it has been shown to decrease the levels of the stress hormone cortisol in the blood. These effects may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzyl-N-cyclopentyl-1-piperazinecarbothioamide in lab experiments is its unique chemical properties, which make it a potential candidate for studying the central nervous system and its associated disorders. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 4-benzyl-N-cyclopentyl-1-piperazinecarbothioamide. One area of interest is its potential use as a radioligand for imaging dopamine transporters in the brain. Additionally, further research is needed to fully understand its mechanism of action and potential therapeutic benefits. Finally, there is potential for the development of new derivatives of 4-benzyl-N-cyclopentyl-1-piperazinecarbothioamide with improved therapeutic properties.

Synthesis Methods

4-benzyl-N-cyclopentyl-1-piperazinecarbothioamide can be synthesized using a variety of methods, including the reaction of piperazine with benzyl chloride and cyclopentanone, followed by the addition of carbon disulfide and ammonium hydroxide. Alternatively, 4-benzyl-N-cyclopentyl-1-piperazinecarbothioamide can be synthesized by the reaction of piperazine with benzyl isothiocyanate and cyclopentanone in the presence of a base.

Scientific Research Applications

4-benzyl-N-cyclopentyl-1-piperazinecarbothioamide has been studied for its potential use in various scientific research applications. It has been shown to have antinociceptive and anticonvulsant effects in animal models, making it a potential candidate for the treatment of pain and seizures. Additionally, 4-benzyl-N-cyclopentyl-1-piperazinecarbothioamide has been studied for its potential use as a radioligand for imaging dopamine transporters in the brain, which could aid in the diagnosis and treatment of neurological disorders such as Parkinson's disease.